Cas no 2095409-59-7 (1-(trifluoroacetyl)-4-(trifluoromethyl)piperidine-4-carboxylic acid)

• Product Name: 1-(trifluoroacetyl)-4-(trifluoromethyl)piperidine-4-carboxylic acid
• CAS No: 2095409-59-7
• MF: C₉H₉F₆NO₃
• MW: 293.163083791733
• MDL: MFCD30730513
• CID: 5222638
• PubChem ID: 137838449
• Update Time: 2025-10-31

1-(trifluoroacetyl)-4-(trifluoromethyl)piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxylic acid, 1-(2,2,2-trifluoroacetyl)-4-(trifluoromethyl)-
• 1-(trifluoroacetyl)-4-(trifluoromethyl)piperidine-4-carboxylic acid

• MDL： MFCD30730513
• Inchi： 1S/C9H9F6NO3/c10-8(11,12)5(17)16-3-1-7(2-4-16,6(18)19)9(13,14)15/h1-4H2,(H,18,19)
• InChI Key： ZXHKJVJAYMKVKP-UHFFFAOYSA-N
• SMILES： N1(C(C(F)(F)F)=O)CCC(C(F)(F)F)(C(O)=O)CC1

Additional information on 1-(trifluoroacetyl)-4-(trifluoromethyl)piperidine-4-carboxylic acid

Introduction to 1-(trifluoroacetyl)-4-(trifluoromethyl)piperidine-4-carboxylic acid (CAS No. 2095409-59-7)

1-(trifluoroacetyl)-4-(trifluoromethyl)piperidine-4-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2095409-59-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the piperidine class of heterocyclic amines, featuring both trifluoroacetyl and trifluoromethyl substituents, which contribute to its unique chemical properties and potential biological activities. The structural configuration of this molecule makes it a valuable intermediate in the synthesis of various pharmacologically relevant molecules, particularly in the development of novel therapeutic agents.

The significance of 1-(trifluoroacetyl)-4-(trifluoromethyl)piperidine-4-carboxylic acid lies in its versatility as a building block for more complex chemical entities. The presence of the trifluoroacetyl group enhances the electrophilicity of the molecule, facilitating further functionalization through nucleophilic addition reactions. Concurrently, the trifluoromethyl group introduces lipophilicity and metabolic stability, which are critical factors in drug design for improving bioavailability and prolonging pharmacological effects. These attributes have positioned this compound as a key player in the synthesis of drugs targeting neurological disorders, infectious diseases, and inflammatory conditions.

Recent advancements in medicinal chemistry have highlighted the role of fluorinated piperidine derivatives in drug development. Studies have demonstrated that fluorine atoms can modulate the pharmacokinetic properties of molecules by influencing their solubility, permeability, and metabolic pathways. In particular, 1-(trifluoroacetyl)-4-(trifluoromethyl)piperidine-4-carboxylic acid has been explored in the synthesis of kinase inhibitors, which are pivotal in treating cancers and autoimmune diseases. The trifluoromethyl group’s ability to enhance binding affinity and resistance to enzymatic degradation has made it a preferred moiety in such applications.

One notable application of this compound is in the development of antiviral agents. The structural features of 1-(trifluoroacetyl)-4-(trifluoromethyl)piperidine-4-carboxylic acid allow it to interact with viral proteases and polymerases, inhibiting replication processes. For instance, researchers have utilized derivatives of this compound to design inhibitors targeting RNA-dependent RNA polymerases in viruses such as influenza and hepatitis C. The fluorinated piperidine core contributes to high selectivity by mimicking natural substrates while disrupting viral function.

In addition to its antiviral potential, 1-(trifluoroacetyl)-4-(trifluoromethyl)piperidine-4-carboxylic acid has been investigated for its role in treating neurological disorders. Piperidine derivatives are known for their efficacy in modulating neurotransmitter systems, particularly dopamine and serotonin pathways. The introduction of fluorine atoms enhances binding interactions with neurotransmitter receptors, leading to improved therapeutic outcomes. Current research is exploring its derivatives as potential treatments for conditions such as Parkinson’s disease, Alzheimer’s disease, and depression. The trifluoroacetyl group’s ability to form hydrogen bonds with receptor residues further optimizes receptor affinity.

The synthesis of 1-(trifluoroacetyl)-4-(trifluoromethyl)piperidine-4-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include Friedel-Crafts acylation followed by nucleophilic substitution or condensation reactions with appropriate fluorinated precursors. Advanced techniques such as flow chemistry have been employed to improve scalability and reproducibility in large-scale production. These synthetic methodologies highlight the compound’s industrial relevance beyond academic research.

From a computational chemistry perspective, 1-(trifluoroacetyl)-4-(trifluoromethyl)piperidine-4-carboxylic acid has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. Quantum mechanical calculations have revealed that the trifluoromethyl group induces conformational changes that enhance binding affinity to enzymes and receptors. These insights have guided rational drug design strategies, enabling the optimization of lead compounds for better pharmacological profiles.

The environmental impact of fluorinated compounds is another critical consideration in their development and application. While fluorine atoms offer significant therapeutic advantages, their persistence in the environment raises concerns about long-term ecological effects. Efforts are underway to develop greener synthetic routes that minimize waste generation and reduce hazardous byproducts. Additionally, researchers are exploring biodegradable fluorinated analogs that retain biological activity while being more environmentally friendly.

Future directions in the study of 1-(trifluoroacetyl)-4-(trifluoromethyl)piperidine-4-carboxylic acid include exploring its role in combinatorial therapy regimens. By pairing this compound with other bioactive molecules, researchers aim to develop synergistic treatments that enhance efficacy while reducing side effects. Furthermore, advances in artificial intelligence-driven drug discovery are being leveraged to identify novel derivatives with improved pharmacokinetic properties.

In conclusion,1-(trifluoroacetyl)-4-(trifluoromethyl)piperidine-4-carboxylic acid (CAS No. 2095409-59-7) represents a cornerstone compound in modern pharmaceutical research due to its structural versatility and biological relevance. Its applications span across antiviral, anticancer, and neuropharmacological domains, underscoring its importance as a scaffold for developing next-generation therapeutics. As research continues to uncover new synthetic methods and applications, this compound will undoubtedly remain at the forefront of medicinal chemistry innovation.